Cas no 61200-10-0 (Isobenzofuran, 1-methyl-)

• Product Name: Isobenzofuran, 1-methyl-
• CAS No: 61200-10-0
• MF: C₉H₈O
• MW: 132.159222602844
• CID: 488728
• PubChem ID: 12871038
• Update Time: 2025-04-19

Isobenzofuran, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• Isobenzofuran, 1-methyl-
• 1-methyl-2-benzofuran
• SCHEMBL1097671
• AKOS006372744
• 1-Methylisobenzofuran
• 61200-10-0
• DTXSID30512020

• Inchi： 1S/C9H8O/c1-7-9-5-3-2-4-8(9)6-10-7/h2-6H,1H3
• InChI Key： CQBUPUAMISMLTC-UHFFFAOYSA-N
• SMILES： O1C=C2C=CC=CC2=C1C

Computed Properties

• Exact Mass: 132.05754
• Monoisotopic Mass: 132.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14